Cas no 697287-12-0 (BENZENEACETIC ACID, 5-CARBOXY-2-[(2-CHLORO-6-FLUOROPHENYL)AMINO]-)

• Product name: BENZENEACETIC ACID, 5-CARBOXY-2-[(2-CHLORO-6-FLUOROPHENYL)AMINO]-
• CAS No: 697287-12-0
• MF: C₁₅H₁₁ClFNO₄
• MW: 323.703546762466
• CID: 3371630
• PubChem ID: 85972641

BENZENEACETIC ACID, 5-CARBOXY-2-[(2-CHLORO-6-FLUOROPHENYL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 5-CARBOXY-2-[(2-CHLORO-6-FLUOROPHENYL)AMINO]-
• 5-Carboxy-2-((2-chloro-6-fluorophenyl)amino)benzeneacetic acid
• VO6O6IY8T0
• 5-Carboxy lumiracoxib
• Lumiracoxib metabolite M11
• Benzeneacetic acid, 5-carboxy-2-((2-chloro-6-fluorophenyl)amino)-
• UNII-VO6O6IY8T0
• 697287-12-0

• Inchi： InChI=1S/C15H11ClFNO4/c16-10-2-1-3-11(17)14(10)18-12-5-4-8(15(21)22)6-9(12)7-13(19)20/h1-6,18H,7H2,(H,19,20)(H,21,22)
• InChI Key： BXCHBMAYKCJHJB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 323.0360637Da
• Monoisotopic Mass: 323.0360637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• XLogP3: 3.3